Cas no 50917-86-7 (Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester)

Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester structure

50917-86-7 structure

Product Name:Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester

CAS No:50917-86-7

Molecular Formula:C₁₄H₂₂NO₆P

Molecular Weight:331.30138

CID:363748

PubChem ID:53833759

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Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester Properties

Names and Identifiers

- Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester
- (4-methoxyphenyl)methyl 2-amino-2-diethoxyphosphorylacetate
- (4-Methoxyphenyl)methyl amino(diethoxyphosphoryl)acetate
- GEGJXVZGTAUMCO-UHFFFAOYSA-N
- DTXSID00706999
- p-Methoxybenzyl alpha-amino-diethylphosphonoacetate
- 50917-86-7
- SCHEMBL10458255
- +Expand
- InChIKey： GEGJXVZGTAUMCO-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H22NO6P/c1-4-20-22(17,21-5-2)13(15)14(16)19-10-11-6-8-12(18-3)9-7-11/h6-9,13H,4-5,10,15H2,1-3H3
- SMILES： CCOP(=O)(C(C(=O)OCC1=CC=C(C=C1)OC)N)OCC

Computed Properties

Exact Mass: 331.11856
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 10
Monoisotopic Mass: 331.118
Heavy Atom Count: 22
Complexity: 374
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 97.1Å²

Experimental Properties

LogP: 2.98960
PSA: 97.08

Acetic acid, amino(diethoxyphosphinyl)-, (4-methoxyphenyl)methyl ester Related Literature

1. Back cover

Analyst, 2017,142, 2679-2680
2. Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

Jieyu Chen,Zhehong Tang,Ruonan Tian,Yulong Bai,Shifeng Zhao,Hao Zhang RSC Adv., 2016,6, 33834-33842
3. The electrostatic capacity of aluminium and tantalum anode films

Trans. Faraday Soc., 1927,23, 42-51
4. Segmental dynamics, morphology and thermomechanical properties of electrospun poly(ε-caprolactone) nanofibers in the presence of an interacting filler†

Fernando G. Souza, Jr. RSC Adv., 2016,6, 21376-21386
5. Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements†

Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao Zhang Phys. Chem. Chem. Phys., 2018,20, 24250-24256
6. Photo-responsive bio-inspired adhesives: facile control of adhesion strength via a photocleavable crosslinker†

Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
7. Graphene/ZIF-8 composites with tunable hierarchical porosity and electrical conductivity†

Daeok Kim,Dae Woo Kim,Won G. Hong J. Mater. Chem. A, 2016,4, 7710-7717
8. Convergent total synthesis of corallocin A†

Tomoya Mashiko,Yuta Nakazato,Yuta Katsumura,Akihiko Kasamatsu,Shinya Adachi,Shogo Kamo,Akinobu Matsuzawa,Kazuyuki Sugita Org. Biomol. Chem., 2021,19, 5127-5132
9. Comparison of Palladium Chemical Modifiers for the Determination of Selenium in Plasma by Zeeman-effect Background Corrected Electrothermal Atomic Absorption Spectrometry

J. Anal. At. Spectrom., 1997,12, 465-470
10. Structural and thermodynamic basis of interaction of the putative anticancer agent chelerythrine with single, double and triple-stranded RNAs†

Pritha Basu,Gopinatha Suresh Kumar RSC Adv., 2015,5, 29953-29964

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